Cas no 2060047-28-9 (3-(Azetidin-3-yl)-1,2-oxazol-5-ylmethanol, methanesulfonic Acid)

• Product Name: 3-(Azetidin-3-yl)-1,2-oxazol-5-ylmethanol, methanesulfonic Acid
• CAS No: 2060047-28-9
• MF: C₈H₁₄N₂O₅S
• MW: 250.272161006927
• MDL: MFCD30497788
• CID: 4635657
• PubChem ID: 134691105
• Update Time: 2025-06-16

3-(Azetidin-3-yl)-1,2-oxazol-5-ylmethanol, methanesulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(azetidin-3-yl)-1,2-oxazol-5-yl]methanol, methanesulfonic acid
• 3-(Azetidin-3-yl)-1,2-oxazol-5-ylmethanol, methanesulfonic Acid

• MDL： MFCD30497788
• Inchi： 1S/C7H10N2O2.CH4O3S/c10-4-6-1-7(9-11-6)5-2-8-3-5;1-5(2,3)4/h1,5,8,10H,2-4H2;1H3,(H,2,3,4)
• InChI Key： PLWDHLKBCSYOGB-UHFFFAOYSA-N
• SMILES： S(O)(=O)(=O)C.C(C1ON=C(C2CNC2)C=1)O

3-(Azetidin-3-yl)-1,2-oxazol-5-ylmethanol, methanesulfonic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(Azetidin-3-yl)-1,2-oxazol-5-ylmethanol, methanesulfonic Acid

Introduction to 3-(Azetidin-3-yl)-1,2-oxazol-5-ylmethanol, Methanesulfonic Acid (CAS No. 2060047-28-9)

The compound 3-(Azetidin-3-yl)-1,2-oxazol-5-ylmethanol, methanesulfonic acid (CAS No. 2060047-28-9) represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This innovative molecule has garnered considerable attention due to its unique structural features and promising biological activities. The combination of an azetidine ring and an oxazole moiety, coupled with a hydroxymethyl functional group, positions this compound as a versatile scaffold for drug discovery and development.

Structurally, the compound consists of a 3-(Azetidin-3-yl) substituent attached to a 1,2-oxazol-5-ylmethanol backbone. The presence of the azetidine ring introduces a rigid bicyclic structure, which can enhance binding affinity and metabolic stability, while the oxazole ring provides additional opportunities for hydrogen bonding interactions with biological targets. The hydroxymethyl group at the 5-position of the oxazole ring further expands its potential pharmacological applications.

Recent research in the field of heterocyclic chemistry has highlighted the importance of such fused ring systems in developing novel therapeutic agents. The 1,2-oxazol core is particularly notable for its role in various bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. The integration of this motif with the Azetidin scaffold in 3-(Azetidin-3-yl)-1,2-oxazol-5-ylmethanol, methanesulfonic acid (CAS No. 2060047-28-9) suggests a rich chemical space for exploration.

The methanesulfonic acid moiety in the compound's name indicates that it is provided as a salt form, which is commonly used to improve solubility and stability. This salt form can enhance the compound's pharmacokinetic properties, making it more suitable for in vitro and in vivo studies. The methanesulfonic acid group also serves as a handle for further chemical modifications, allowing researchers to explore derivatives with enhanced biological activity or improved pharmacological profiles.

In the realm of medicinal chemistry, the development of new scaffolds is crucial for overcoming drug resistance and improving therapeutic efficacy. The unique structural features of 3-(Azetidin-3-yl)-1,2-oxazol-5-ylmethanol, methanesulfonic acid (CAS No. 2060047-28-9) make it an attractive candidate for further investigation. Its ability to interact with multiple biological targets suggests potential applications in treating complex diseases such as cancer, inflammation, and infectious disorders.

Recent studies have demonstrated that heterocyclic compounds derived from azetidine and oxazole moieties exhibit significant biological activity. For instance, derivatives of these scaffolds have shown promise in inhibiting enzymes involved in cancer progression and viral replication. The hydroxymethyl group at the 5-position of the oxazole ring in 3-(Azetidin-3-yl)-1,2-oxazol-5-ylmethanol, methanesulfonic acid (CAS No. 2060047-28-9) provides a site for further functionalization, enabling the design of molecules with tailored biological properties.

The compound's potential applications extend beyond traditional pharmaceuticals. Its structural complexity and functional diversity make it a valuable tool for chemical biology research, allowing scientists to probe mechanisms of action and develop new therapeutic strategies. Additionally, its compatibility with various synthetic methodologies makes it accessible for rapid derivatization and screening campaigns.

As interest in targeted therapy grows, compounds like 3-(Azetidin-3-ylyl)-1,2-oxyzol derivatives are becoming increasingly important. These molecules can be designed to interact specifically with disease-causing pathways or proteins, offering precision medicine approaches. The structural features of this compound align well with current trends in drug discovery, particularly in the development of small-molecule inhibitors.

The methanesulfonic acid salt form of 3-(Azetidin)-1,2-*oxyzol]-5-ylmethanol provides several advantages for research applications. Improved solubility facilitates its use in high-throughput screening assays and biophysical studies. Furthermore, its stability under various storage conditions ensures consistent performance across experiments, enhancing reproducibility.

In conclusion, 3(Azetidin)-1,2-*oxyzol]-5-ylmethanol, methanesulfonic acid (CAS No.* 2060047–28–9) represents a promising candidate for further exploration in pharmaceutical research.* Its unique structural features,* combined* with* its* versatility* as* a* scaffold,* make* it* an* attractive* choice* for* developing* new* therapeutic agents.* As* research* continues,* this* compound* is* likely* to emerge* as* a valuable tool* in addressing* complex diseases.